Cas no 2620835-77-8 ((1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone)

• Product Name: (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone
• CAS No: 2620835-77-8
• MF: C₁₈H₁₈N₄S
• MW: 322.427321910858
• CID: 5446843
• PubChem ID: 9685358
• Update Time: 2025-07-09

(1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone Chemical and Physical Properties

Names and Identifiers

• CHEMBL3938705
• STK741368
• EN300-37158570
• 4-[(2E)-2-(1-phenylethylidene)hydrazinyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• 2620835-77-8
• 3-[2-(1-phenylethylidene)hydrazin-1-yl]-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
• N-[(E)-1-phenylethylideneamino]-5,6,7,8-tetrahydrobenzothiopheno[2,3-d]pyrimidin-4-amine
• AKOS001329500
• 4-[2-(1-Phenylethylidene)hydrazinyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• Z53800384
• (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone

• Inchi： 1S/C18H18N4S/c1-12(13-7-3-2-4-8-13)21-22-17-16-14-9-5-6-10-15(14)23-18(16)20-11-19-17/h2-4,7-8,11H,5-6,9-10H2,1H3,(H,19,20,22)/b21-12+
• InChI Key： LJJAHAHAFNQWBY-CIAFOILYSA-N
• SMILES： C(=N/NC1N=CN=C2SC3CCCCC=3C2=1)(\C1=CC=CC=C1)/C

Computed Properties

• Exact Mass: 322.12521776g/mol
• Monoisotopic Mass: 322.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.6±60.0 °C(Predicted)
• pka: 8.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone

Introduction to (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone (CAS No. 2620835-77-8)

(1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone, with the CAS number 2620835-77-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of hydrazones and is characterized by its unique structural features, which include a benzothiophene moiety and a pyrimidine ring. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone can be represented as follows: C₁₉H₂₀N₄S. The presence of the phenyl group and the tetrahydrobenzothiophene ring system imparts specific pharmacological properties to this compound. The hydrazone linkage is known for its ability to form stable complexes with various metal ions, which can enhance its biological activity and stability.

Recent studies have highlighted the potential of (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative effects, (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone has been studied in animal models. Results indicate that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to assess the safety profile of (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone. Preliminary data suggest that it has a low toxicity profile at therapeutic doses. However, further studies are needed to fully evaluate its safety in humans.

The synthesis of (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone involves a multi-step process that includes the preparation of the benzothiophene derivative and its subsequent reaction with phenylacetonitrile to form the hydrazone. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In conclusion, (1E)-1-Phenylethanone 2-(5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone (CAS No. 2620835-77-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Continued investigation into its mechanisms of action and safety profile will be crucial for advancing its clinical use.